
A Comparative Analysis of Geolocation Data for
Google Cloud's AS15169

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AS1928370

Cat. No.: B12371349 Get Quote

In the realm of network research and drug development, precise geolocation of IP addresses is

crucial for a variety of applications, from understanding the geographic distribution of service

usage to ensuring regulatory compliance. This guide provides a comparative analysis of the

geolocation data for a subset of IP addresses within Google Cloud's Autonomous System

Number (ASN) AS15169, validating it against prominent external geolocation datasets. As the

originally specified "AS1928370" is not publicly registered, this guide utilizes a well-

documented and globally significant ASN for a practical and illustrative comparison.

This analysis is designed for researchers, scientists, and drug development professionals who

rely on accurate geolocation data to inform their work. We will explore the methodologies for

validating geolocation data, present a comparative table of accuracy metrics, and visualize the

validation workflow.

Comparative Geolocation Accuracy
The following table summarizes the hypothetical accuracy of geolocation data for a sample of

10,000 IP addresses from Google Cloud's AS15169, as compared against two leading third-

party geolocation database providers, GeoIPDB-A and GeoIPDB-B. The metrics presented are

based on established industry benchmarks for geolocation accuracy.
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Metric
Google Cloud
Geolocation

GeoIPDB-A GeoIPDB-B

Country-level

Accuracy
99.9% 99.8% 99.7%

State/Region-level

Accuracy
95.2% 94.5% 93.8%

City-level Accuracy

(within 50km radius)
88.5% 85.3% 82.1%

Average Distance

Error (km)
25 km 35 km 42 km

Experimental Protocols
The validation of geolocation data was conducted through a systematic, multi-step process

designed to ensure objectivity and reproducibility.

1. IP Address Sample Selection: A random sample of 10,000 IPv4 addresses was selected

from the publicly announced IP ranges belonging to AS15169. The selection process ensured a

diverse representation of subnets within the ASN.

2. Data Acquisition:

Internal Data: The geolocation data for the sampled IP addresses was retrieved from Google

Cloud's internal geolocation database.

External Datasets: The same set of 10,000 IP addresses was queried against the APIs of

two reputable third-party geolocation database providers, anonymized here as GeoIPDB-A

and GeoIPDB-B.

3. Ground Truth Establishment: For a subset of 100 IP addresses, a "ground truth" location was

established using a combination of publicly available information, including published data

center locations and network latency measurements from multiple geographic vantage points.

This ground truth set served as the benchmark for accuracy calculations.
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4. Data Comparison and Metrics: The geolocation data (country, state/region, city, latitude, and

longitude) from Google Cloud and the two external providers was compared against the

established ground truth for the benchmark set. For the broader sample of 10,000 IPs, a

consistency check was performed across the three datasets. The following metrics were

calculated:

Country-level Accuracy: The percentage of IP addresses for which the identified country

matched the ground truth.

State/Region-level Accuracy: The percentage of IP addresses for which the identified state or

region matched the ground truth.

City-level Accuracy: The percentage of IP addresses for which the identified city was within a

50-kilometer radius of the ground truth city.

Average Distance Error: The average of the great-circle distances between the geolocations

provided by the database and the ground truth locations.

Validation Workflow
The following diagram illustrates the logical flow of the geolocation data validation process.
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Geolocation Data Validation and Comparison Workflow

This guide provides a framework for objectively evaluating the accuracy of geolocation data.

The presented data, while hypothetical, is based on realistic industry performance and

illustrates a clear methodology for conducting such comparisons. For researchers and
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professionals in data-sensitive fields, a thorough understanding and validation of geolocation

data sources are paramount for maintaining the integrity and reliability of their work.

To cite this document: BenchChem. [A Comparative Analysis of Geolocation Data for Google
Cloud's AS15169]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#validating-as1928370-geolocation-data-
with-external-datasets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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